Cas no 652146-17-3 (1-Propanone, 2-[1-(3-hydroxypropoxy)cyclohexyl]-1-phenyl-)

• Product name: 1-Propanone, 2-[1-(3-hydroxypropoxy)cyclohexyl]-1-phenyl-
• CAS No: 652146-17-3
• MF: C₁₈H₂₆O₃
• MW: 290.39724
• CID: 402442
• PubChem ID: 71376462

1-Propanone, 2-[1-(3-hydroxypropoxy)cyclohexyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-[1-(3-hydroxypropoxy)cyclohexyl]-1-phenyl-
• 2-[1-(3-hydroxypropoxy)cyclohexyl]-1-phenylpropan-1-one
• DTXSID00799149
• 652146-17-3

• Inchi： InChI=1S/C18H26O3/c1-15(17(20)16-9-4-2-5-10-16)18(21-14-8-13-19)11-6-3-7-12-18/h2,4-5,9-10,15,19H,3,6-8,11-14H2,1H3
• InChI Key： OLUAQBNIBYQGED-UHFFFAOYSA-N
• SMILES： CC(C(=O)C1=CC=CC=C1)C2(CCCCC2)OCCCO

Computed Properties

• Exact Mass: 290.18828
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53